6-(Dimethoxymethyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-(dimethoxymethyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C9H10N2O3/c1-13-9(14-2)7-4-3-6(5-10)8(12)11-7/h3-4,9H,1-2H3,(H,11,12)
• InChI Key: XUBFOTULRCXHJD-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=C(C(=O)N1)C#N)OC
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Spectral Characterization and Photosensitivity

The compound has been a subject of spectral characterization and photosensitivity studies, demonstrating potential for optoelectronic applications. Specifically, a study has shown that the compound exhibits direct transitions corresponding to its optical band gap and possesses a photosensitivity that increases with illumination intensity, indicating its applicability in optoelectronic devices (Roushdy et al., 2019).

Structural and Spectroscopic Analysis

Pyridine derivatives, including variations of the compound , have been synthesized and studied for their structural features using IR and electronic spectroscopy. These compounds' optical properties were examined through UV–vis absorption and fluorescence spectroscopy, providing insights into the effects of substituents on their emission spectra (Cetina et al., 2010).

Physical Property Measurements

Novel dihydropyridine derivatives have been synthesized and analyzed for their densities, viscosities, and ultrasonic velocities in different solvents and temperatures. These measurements aid in understanding the solute–solvent and solute–solute interactions, offering insights into the compounds' structure-making or structure-breaking capabilities (Baluja & Talaviya, 2016).

Molecular and Crystal Structure Studies

Various studies have been conducted to elucidate the molecular and crystal structures of related dihydropyridine derivatives, providing a detailed understanding of their chemical and physical properties. These studies involve techniques like single crystal diffraction, IR, and NMR spectroscopy, contributing to a comprehensive understanding of the compound and its derivatives' characteristics (Koval’ et al., 2017).

Applications in Corrosion Inhibition

Certain dihydropyridine derivatives have been evaluated as controllers for hydrogen production during zinc dissolution in chemical processes. This application is significant in the context of corrosion inhibition, where the derivatives have shown potential in reducing the rate of hydrogen production, indicating their utility in protective coatings and inhibitors (Saleh et al., 2018).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biological pathways.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound. It includes toxicity information, handling precautions, and first aid measures.